(S)-3-(dimethylamino)-1-phenylpropan-1-ol; oxalic acid
Overview
Description
Oxalic acid, also known as ethanedioic acid, is a colorless, crystalline, toxic organic compound that belongs to the family of carboxylic acids . It is widely used in various industries, including cleaning and maintenance, agricultural use, leather processing, and laboratory applications . It is produced by a range of living organisms, including fungi, bacteria, plants, animals, and humans .
Synthesis Analysis
Oxalic acid can be synthesized through several methods. It can be manufactured by heating sodium formate in the presence of an alkali catalyst, by oxidizing carbohydrates with nitric acid, by heating sawdust with caustic alkalies, or by fermentation of sugar solutions in the presence of certain molds . Another method involves the direct conversion of biomass to oxalic acid through a process called alkali heating .Molecular Structure Analysis
The molecular properties of oxalic acid and its gas phase interactions with water have been thoroughly examined . The mechanical properties of oxalic acid dihydrate and anhydrous oxalic acid (α and β polymorphic forms) were obtained using rigorous theoretical solid-state methods based on density functional theory using plane waves and pseudopotentials .Chemical Reactions Analysis
The kinetics of the thermal decomposition of solids, as exemplified by the thermal dehydration of α-oxalic acid dihydrate and the subsequent thermally induced sublimation/decomposition of the as-produced anhydride, have been studied . Another study shows that reactions of methanesulfonic acid (MSA) with ammonia and amines form particles, a process which is enhanced by water .Physical And Chemical Properties Analysis
Oxalic acid is characterized by strong acidity, chelating ability, and reducing ability . It is a common organic compound that dissolves well in water, alcohol, and ether . The three forms of oxalic acid are highly anisotropic ductile materials having low hardness and bulk moduli .Scientific Research Applications
- Summary : Researchers have investigated the electrochemical reduction of carbon dioxide (CO2) to oxalic acid in aprotic solvents. Aprotic solvents selectively reduce CO2 to oxalate, achieving faradaic efficiencies (FEs) of up to 80% using a lead (Pb) catalyst in acetonitrile. The local CO2 concentration at the electrode significantly influences the FE .
- Summary : Biomass can be directly converted to oxalic acid through a process called alkali heating. This method involves oxidation of biomass or using it as a feedstock for oxalic acid precursors, such as propylene, ethanol and CO2, CO, or glucose .
Electrochemical CO2 Reduction to Oxalic Acid in Aprotic Solvents
Direct Conversion of Biomass to Oxalic Acid
Effect of Oxalic Acid on Particle Formation and Growth
These applications highlight the diverse roles of oxalic acid in scientific research, spanning electrochemistry, biomass utilization, and atmospheric chemistry. Each application contributes to our understanding of this versatile compound and its potential impact across various fields.
Future Directions
Future research could focus on the development of new water-based or water-tolerant processes for the direct conversion of CO2 and biomass to oxalic acid . Additionally, the mechanisms of particle formation from initial clusters and their growth to detectable particles remain largely unknown and could be a potential area of study .
properties
IUPAC Name |
(1S)-3-(dimethylamino)-1-phenylpropan-1-ol;oxalic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO.C2H2O4/c1-12(2)9-8-11(13)10-6-4-3-5-7-10;3-1(4)2(5)6/h3-7,11,13H,8-9H2,1-2H3;(H,3,4)(H,5,6)/t11-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJDOYDOLXKWIKQ-MERQFXBCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCC(C1=CC=CC=C1)O.C(=O)(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)CC[C@@H](C1=CC=CC=C1)O.C(=O)(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-3-(dimethylamino)-1-phenylpropan-1-ol; oxalic acid | |
CAS RN |
873436-53-4 | |
Record name | (S)-3-(dimethylamino)-1-phenylpropan-1-ol; oxalic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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